An In-depth Technical Guide to the Synthesis and Purification of Lornoxicam for Research Purposes
An In-depth Technical Guide to the Synthesis and Purification of Lornoxicam for Research Purposes
This technical guide provides a comprehensive overview of the synthesis and purification of Lornoxicam, a potent non-steroidal anti-inflammatory drug (NSAID) of the oxicam class. The described methodologies are intended for research and development professionals in the fields of medicinal chemistry and drug development. This document details the prevalent synthetic pathways, purification protocols, and analytical methods for purity assessment, supported by quantitative data and procedural diagrams.
Synthesis of Lornoxicam
The most common and well-documented synthetic route to Lornoxicam involves the condensation of the key intermediate, 6-chloro-4-hydroxy-2-methyl-2H-thieno[2,3-e]-1,2-thiazine carboxylic acid methyl ester-1,1-dioxide, with 2-aminopyridine. This section details the preparation of this key intermediate followed by the final condensation step to yield Lornoxicam.
Synthesis of the Key Intermediate: 6-chloro-4-hydroxy-2-methyl-2H-thieno[2,3-e]-1,2-thiazine carboxylic acid methyl ester-1,1-dioxide
The synthesis of this crucial intermediate is a multi-step process, which is outlined below.
Experimental Protocol:
Step 1: Synthesis of methyl 5-chloro-3-(N-(methoxycarbonylmethyl)-N-methylsulfamoyl)thiophene-2-carboxylate
-
In a suitable reaction vessel, dissolve 5-chloro-3-chlorosulfonylthiophene-2-carboxylate and sarcosine methyl ester hydrochloride in a solvent system.
-
Maintain the temperature at approximately 20°C.
-
Simultaneously, add an aqueous solution of sodium carbonate and an aqueous solution of sarcosine methyl ester hydrochloride dropwise to the reaction mixture.
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Stir the reaction mixture for 18-22 hours.
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After the reaction is complete, filter the mixture by suction.
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Dry the resulting filter cake at 50-60°C to obtain methyl 5-chloro-3-(N-(methoxycarbonylmethyl)-N-methylsulfamoyl)thiophene-2-carboxylate.[1]
Step 2: Cyclization to 6-chloro-4-hydroxy-2-methyl-2H-thieno[2,3-e]-1,2-thiazine-3-carboxylate methyl ester-1,1-dioxide
-
To the intermediate from the previous step, add a 29% solution of sodium methoxide in methanol.
-
Heat the reaction mixture to 65°C for 2-3 hours.[1]
-
Cool the reaction to room temperature and pour it into ice water.
-
Acidify the mixture with hydrochloric acid to a pH of 2-3.
-
Filter the precipitate by suction.
-
Dry the filter cake at 50-55°C to yield 6-chloro-4-hydroxy-2-methyl-2H-thieno[2,3-e]-1,2-thiazine-3-carboxylate methyl ester-1,1-dioxide.[1]
Final Synthesis Step: Condensation to Lornoxicam
The final step in the synthesis of Lornoxicam is the amidation reaction between the key intermediate and 2-aminopyridine.
Experimental Protocol:
-
Under a nitrogen atmosphere, charge a reaction flask with 6-chloro-4-hydroxy-2-methyl-2-H-thieno[2,3-e]-1,2-thiazine carboxylic acid methyl ester-1,1-dioxide, 2-aminopyridine, and xylene as the solvent.[2][3]
-
Add p-toluenesulfonic acid as a stabilizer.[3]
-
Heat the reaction mixture to a temperature between 110°C and 130°C and reflux for 4 to 6 hours.[2][3]
-
Monitor the reaction progress by HPLC until the starting material is consumed (≤2%).[2]
-
Cool the reaction mixture to 80°C and concentrate under reduced pressure to remove the solvent.[2]
-
Cool the concentrated mixture to 30°C and add a mixed solvent of dichloromethane and methanol (4:1 v/v).[2]
-
Heat the mixture to 50°C and stir for 5 hours for pulping.[2]
-
Cool the mixture to 20°C and filter to obtain the crude Lornoxicam product.[2]
Quantitative Data for Lornoxicam Synthesis:
| Parameter | Example 1[2] | Example 2[2] | Example 3[2] |
| Starting Intermediate (g) | 10 | 20 | 40 |
| 2-Aminopyridine (g) | 3.65 | 7.3 | 14.6 |
| p-Toluenesulfonic acid (g) | 0.6 | 1.2 | 2.4 |
| Xylene (mL) | 200 | 400 | 800 |
| Reaction Temperature (°C) | 130 | 115 | 110 |
| Reaction Time (h) | 4 | 5 | 6 |
| Crude Product Purity (%) | 98.50[4] | 98.6[4] | 98.8[3] |
| Crude Product Yield (%) | 88.65[4] | 84.63[4] | 84.18[3] |
Purification of Lornoxicam
For research purposes, achieving high purity of the synthesized Lornoxicam is critical. The most commonly employed methods are recrystallization and column chromatography.
Purification by Recrystallization
Experimental Protocol:
-
In a flask, add the crude Lornoxicam to a mixed solvent of xylene and 1,4-dioxane (a common ratio is 1:14 v/v).[3][4]
-
Heat the mixture until the solid is completely dissolved.
-
Add activated carbon (approximately 0.05-0.06 g per gram of crude product) to the solution for decolorization.[3]
-
Filter the hot solution to remove the activated carbon.
-
Allow the filtrate to cool gradually to room temperature and then further cool to 20°C to induce crystallization.[3]
-
Filter the resulting yellow solid under reduced pressure.
-
Dry the purified Lornoxicam in a vacuum oven at 50-60°C for 24 hours.[3]
Quantitative Data for Lornoxicam Purification by Recrystallization:
| Parameter | Value | Reference |
| Solvent System | Xylene and 1,4-Dioxane | [3][4] |
| Solvent Ratio (Xylene:1,4-Dioxane) | 1:14 (v/v) | [3][4] |
| Decolorizing Agent | Activated Carbon | [3] |
| Refining Yield (%) | 93.32 - 97.95 | [3] |
| Final Purity (HPLC, %) | 98.2 - 99.8 | [1][3] |
Purification by Column Chromatography
While less detailed in the immediate search results, column chromatography is a viable method for obtaining high-purity Lornoxicam. A general procedure would involve:
-
Dissolving the crude product in a minimum amount of a suitable solvent.
-
Loading the solution onto a silica gel column.
-
Eluting the column with an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane or dichloromethane in methanol).
-
Collecting the fractions containing the pure Lornoxicam, as monitored by thin-layer chromatography (TLC).
-
Combining the pure fractions and evaporating the solvent to yield the purified product.
Purity Analysis by High-Performance Liquid Chromatography (HPLC)
HPLC is the standard method for assessing the purity of Lornoxicam. Several methods have been reported, and a typical example is provided below.
HPLC Method Parameters:
| Parameter | Condition 1 | Condition 2 | Condition 3 |
| Column | Phenomenex C18 (250x4.6 mm, 5 µm) | Shimadzu VP-ODS (150x4.6 mm, 5 µm)[5] | Zorbax eclipse XBD C-18 (150x4.6 mm, 5 µm) |
| Mobile Phase | Acetonitrile: Phosphate buffer (60:40 v/v), pH 7.0 | Methanol: 0.05M Sodium acetate (55:45 v/v), pH 5.8[5] | Methanol: 0.1% Formic acid in water (80:20 v/v) |
| Flow Rate | 1.2 mL/min | 1.0 mL/min[5] | 0.8 mL/min |
| Detection Wavelength | 390 nm | 290 nm[5] | 381 nm |
| Injection Volume | 20 µL | 20 µL[5] | 20 µL |
| Retention Time | Not Specified | Not Specified | ~2.63 min |
Visualizations
The following diagrams illustrate the workflow for the synthesis and purification of Lornoxicam.
Caption: Workflow for the synthesis of Lornoxicam.
Caption: Workflow for the purification of Lornoxicam by recrystallization.
References
- 1. CN104031071A - Preparation method of lornoxicam and its intermediate - Google Patents [patents.google.com]
- 2. Synthesis method of lornoxicam - Eureka | Patsnap [eureka.patsnap.com]
- 3. CN112592356A - Method for synthesizing lornoxicam - Google Patents [patents.google.com]
- 4. US20220204529A1 - Method for preparing lornoxicam - Google Patents [patents.google.com]
- 5. applications.emro.who.int [applications.emro.who.int]
